6-{[2-(benzylamino)-2-oxoethyl]thio}-5-cyano-2-methyl-N,4-diphenyl-1,4-dihydro-3-pyridinecarboxamide

• IUPAC Name: 6-[2-(benzylamino)-2-oxoethyl]sulfanyl-5-cyano-2-methyl-N,4-diphenyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C29H26N4O2S/c1-20-26(28(35)33-23-15-9-4-10-16-23)27(22-13-7-3-8-14-22)24(17-30)29(32-20)36-19-25(34)31-18-21-11-5-2-6-12-21/h2-16,27,32H,18-19H2,1H3,(H,31,34)(H,33,35)
• InChI Key: SUMDDOJMGUUYQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC(=O)NCC2=CC=CC=C2)C#N)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C29H26N4O2S
• Molecular Weight: 494.6 g/mol

Description

6-{[2-(benzylamino)-2-oxoethyl]thio}-5-cyano-2-methyl-N,4-diphenyl-1,4-dihydro-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C29H26N4O2S and its molecular weight is 494.6 g/mol. The purity is usually 95%.
The exact mass of the compound 6-{[2-(benzylamino)-2-oxoethyl]thio}-5-cyano-2-methyl-N,4-diphenyl-1,4-dihydro-3-pyridinecarboxamide is 494.17764726 g/mol and the complexity rating of the compound is 900. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study on novel derivatives of 6-oxo-pyridine-3-carboxamide, closely related to the compound , demonstrated their potential as antimicrobial and antifungal agents. These derivatives were synthesized and showed broad-spectrum antibacterial activity, comparable to known antibiotics like Ampicillin and Gentamicin. Furthermore, some compounds exhibited antifungal potency akin to Amphotericin B against Aspergillus fumigatus. This study underscores the compound's relevance in developing new antimicrobial agents (El-Sehrawi et al., 2015).

Conformational Features and Supramolecular Aggregation

Research exploring the structural modifications in thiazolo[3, 2-a]pyrimidines, which bear similarity to the chemical structure of interest, provided insights into their conformational features. The study showed how varying substituents in the molecular scaffold can significantly alter the intermolecular interaction patterns, influencing the compound's packing features. This finding is vital for understanding how structural changes can impact the chemical and physical properties of similar compounds (Nagarajaiah & Begum, 2014).

Applications in Heterocyclic Chemistry

In the realm of heterocyclic chemistry, studies on compounds like 3-aryl-5-cyanopyrazolo[3,4-b]pyridines, which are structurally related, are noteworthy. These compounds were synthesized and analyzed through NMR and X-ray diffraction studies, revealing their tautomeric structures and crystal configurations. Such research highlights the potential applications of similar compounds in synthesizing new heterocyclic molecules, which could have pharmaceutical and industrial significance (Quiroga et al., 1999).

Further Research Applications of 6-{[2-(benzylamino)-2-oxoethyl]thio}-5-cyano-2-methyl-N,4-diphenyl-1,4-dihydro-3-pyridinecarboxamide

Applications in Synthesis of Novel Heterocyclic Compounds

The synthesis and study of pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems reveal the potential of similar compounds in the creation of novel polyheterocyclic systems. These compounds serve as synthons for various fused structures, showing the adaptability and potential of such chemical frameworks in complex synthetic chemistry (Bakhite, Al‐Sehemi, & Yamada, 2005).

Insights into Molecular Structure and Reactivity

Studies on structural modifications and supramolecular aggregation of thiazolo[3, 2-a]pyrimidines provide insights into the molecular structure and reactivity of compounds similar to the one . This research demonstrates how varying substituents can significantly impact the intermolecular interactions and packing features, essential for understanding the chemical behavior and potential applications of such compounds (Nagarajaiah & Begum, 2014).

Chemical Transformations and Rearrangements

The chemical transformations and rearrangements of compounds like 2-Cyano-3-hydroxy-3-(methylthio)acrylamide and 2-cyano-3-methylthio-3(phenylamino)acrylamide, which share structural similarities, demonstrate the complex chemical behavior that such compounds can exhibit. These studies are crucial for understanding the reactivity patterns and potential chemical pathways for related compounds (Yokoyama, Hatanaka, & Sakamoto, 1985).